Cas no 2097862-57-0 (4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one)

• Product Name: 4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one
• CAS No: 2097862-57-0
• MF: C₁₈H₁₇N₅O₃S
• MW: 383.424281835556
• CID: 5468769
• Update Time: 2025-08-05

4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one
• 4-(4-pyrazol-1-ylphenyl)sulfonyl-1-pyridin-3-ylpiperazin-2-one

• Inchi： 1S/C18H17N5O3S/c24-18-14-21(11-12-22(18)16-3-1-8-19-13-16)27(25,26)17-6-4-15(5-7-17)23-10-2-9-20-23/h1-10,13H,11-12,14H2
• InChI Key： KCEGPVALHWARFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(N1CC(N(C2C=NC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 383.10521059 g/mol
• Monoisotopic Mass: 383.10521059 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.8
• Molecular Weight: 383.4

Additional information on 4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one

4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one: A Comprehensive Overview

4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one, with the CAS number 2097862-57-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a benzenesulfonyl group, and a pyridine moiety, all integrated into a piperazine scaffold. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms. It is widely used in the design of pharmaceuticals due to its ability to enhance the binding affinity of molecules to their target receptors. In the case of 4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one, the pyrazole ring plays a crucial role in modulating the compound's interactions with biological targets, making it a valuable scaffold for drug discovery.

The benzenesulfonyl group is another key structural feature of this compound. Sulfonyl groups are known for their ability to improve the solubility and metabolic stability of organic molecules. In this context, the benzenesulfonyl group likely contributes to the compound's favorable pharmacokinetic properties, enhancing its bioavailability and reducing its susceptibility to metabolic degradation.

The pyridine moiety, specifically the pyridin-3-yl group, is an important aromatic heterocycle that is often found in biologically active compounds. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the pyridin-3-yl group in 4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

Recent studies have highlighted the potential therapeutic applications of 4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one in various disease models. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one could be developed as a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have also explored the anticancer potential of 4-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-1-(pyridin-3-yl)piperazin-2-one. In vitro experiments have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as PI3K/AKT and MAPK/ERK pathways. These results indicate that 4-[4-(1H-pyrazol)(1H-pyrazol)(1H-pyrazol)-1-y)benzenesulfonyl]-1-(pyridin)(3-y)piperazin)-2-one may have significant potential as an anticancer agent.

In addition to its biological activities, 4-[4-(1H-pyrazol)(1H-pyrazol)(1H-pyrazol)-1-y)benzenesulfonyl]-1-(pyridin)(3-y)piperazin)-2-one has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. The combination of its potent biological activities and favorable pharmacokinetic properties makes 4-[4-(1H-pyrazol)(1H-pyrazol)(1H-pyrazol)-1-y)benzenesulfonyl]-1-(pyridin)(3-y)piperazin)-2-one an attractive target for further preclinical and clinical development.

Despite its promising potential, further research is needed to fully elucidate the mechanisms of action and therapeutic applications of 4-[4-(1H-pyrazol)(1H-pyrazol)(1H-pyrazol)-1-y)benzenesulfonyl]-1-(pyridin)(3-y)piperazin)-2-one. Ongoing studies are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, preclinical studies are being conducted to evaluate its safety and efficacy in animal models of various diseases.

In conclusion, 4-[4-(1H-pyrazol)(1H-pyrazol)(1H-pyrazol)-1-y)benzenesulfonyl]-1-(pyridin)(3-y)piperazin)-2-one (CAS number 2097862-57-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for drug discovery and development. As research in this area continues to advance, it is likely that this compound will play an important role in addressing unmet medical needs and improving patient outcomes.